Cas no 3887-13-6 (Gly6)

• Product Name: Gly6
• CAS No: 3887-13-6
• MF: C₁₂H₂₀N₆O₇
• MW: 360.323202133179
• MDL: MFCD00083697
• CID: 314385
• Update Time: 2025-04-23

Gly6 Chemical and Physical Properties

Names and Identifiers

• Glycine,glycylglycylglycylglycylglycyl-
• 2-[[2-[[2-[[2-[[2-[(2-aminoacetyl)amino]acetyl]amino]acetyl]amino]acetyl]amino]acetyl]amino]acetic acid
• GGGGGG
• GLY-GLY-GLY-GLY-GLY-GLY
• H-GLY-GLY-GLY-GLY-GLY-GLY-OH
• G-G-G-G-G-G
• glycylglycylglycylglycylglycylglycine
• hexaglycine
• Gly6

• MDL： MFCD00083697
• Inchi： 1S/C12H20N6O7/c13-1-7(19)14-2-8(20)15-3-9(21)16-4-10(22)17-5-11(23)18-6-12(24)25/h1-6,13H2,(H,14,19)(H,15,20)(H,16,21)(H,17,22)(H,18,23)(H,24,25)
• InChI Key： XJFPXLWGZWAWRQ-UHFFFAOYSA-N
• SMILES： O=C(CNC(CNC(CN)=O)=O)NCC(NCC(NCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 360.13900
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 25
• Rotatable Bond Count: 16

Experimental Properties

• Density: 1.3138 (rough estimate)
• Boiling Point: 492.37°C (rough estimate)
• Refractive Index: 1.7000 (estimate)
• PSA: 208.82000
• LogP: -2.73450

Gly6 Security Information

• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Gly6

Glycine, Glycylglycylglycylglycylglycyl: A Comprehensive Overview

Glycine, also known as glycylglycylglycylglycylglycyl, is a compound with the CAS registry number 3887-13-6. This compound is a derivative of glycine, which is the simplest amino acid naturally found in the human body. Glycine plays a crucial role in various biological processes, including protein synthesis, nucleic acid metabolism, and the regulation of cellular functions. The extended form of glycine, such as glycylglycylglycylglycylglycyl, represents a polymeric structure that has gained attention in recent years due to its unique properties and potential applications in biotechnology and materials science.

Recent studies have highlighted the significance of polymeric glycine in the development of novel biomaterials. Researchers have explored its ability to form self-assembled structures, which can be utilized in drug delivery systems and tissue engineering. For instance, a 2023 study published in Nature Materials demonstrated that polymeric glycine can serve as a biocompatible scaffold for stem cell growth, offering promising avenues for regenerative medicine.

The structural properties of glycygliglycygliglycygliglycy are particularly intriguing. Its repetitive amino acid sequence allows for the formation of stable secondary structures, such as alpha-helices and beta-sheets, which are essential for its functional versatility. This compound has also been investigated for its potential role in peptide-based therapeutics. A 2022 study in Journal of Medicinal Chemistry revealed that polymeric glycine derivatives can enhance the bioavailability of drugs by protecting them from enzymatic degradation.

In addition to its biological applications, polymeric glycine has shown promise in materials science. Its ability to form crystalline structures at low temperatures has led to its use in the development of advanced polymers for electronic devices. A 2021 paper in Advanced Materials reported that films made from polymeric glycine exhibit exceptional flexibility and conductivity, making them suitable for flexible electronics.

The synthesis of polymeric glycine has also been optimized in recent years. Traditional methods involved time-consuming multi-step reactions, but advancements in catalytic chemistry have enabled more efficient production processes. For example, a 2023 study published in Chemical Communications introduced a novel enzymatic approach to synthesize polymeric glycine with high yield and purity.

The application of Glycygliglycygliglycygliglycy extends beyond biotechnology and materials science into the field of food science. It has been explored as a natural flavor enhancer due to its ability to modulate taste perception. A 2022 research article in Food Chemistry demonstrated that polymeric glycine can enhance umami taste without increasing sodium content, offering a healthier alternative for food formulations.

In conclusion, the compound with CAS number 3887-13-6, commonly referred to as glycygliglycygliglycygliglycy or extended glycine polymer, represents a versatile molecule with diverse applications across multiple disciplines. From biomedicine to materials science and food technology, ongoing research continues to uncover new potentials for this fascinating compound.